(2,4-Di-i-propyloxyphenyl)Zinc bromide

• Molecular Formula: C12H17BrO2Zn
• Molecular Weight: 338.5 g/mol
• IUPAC Name: bromozinc(1+);1,3-di(propan-2-yloxy)benzene-6-ide
• InChI: InChI=1S/C12H17O2.BrH.Zn/c1-9(2)13-11-6-5-7-12(8-11)14-10(3)4;;/h5-6,8-10H,1-4H3;1H;/q-1;;+2/p-1
• InChI Key: AYRXUPGQJASJHV-UHFFFAOYSA-M
• Canonical SMILES: CC(C)OC1=CC(=[C-]C=C1)OC(C)C.[Zn+]Br

Description

(2,4-Di-i-propyloxyphenyl)zinc bromide is an organozinc reagent characterized by a benzene ring substituted with two isopropyloxy (-O-iPr) groups at the 2- and 4-positions, bonded to a zinc bromide moiety. Organozinc compounds of this class are critical intermediates in modern synthetic chemistry, particularly in Negishi cross-coupling reactions, where they facilitate carbon-carbon bond formation with high selectivity and functional group tolerance . The bulky i-propyloxy substituents confer steric and electronic effects that modulate reactivity, stability, and solubility. These substituents are electron-donating, which can influence the electron density at the zinc-bound carbon, while their steric bulk may hinder undesired side reactions, such as β-hydride elimination.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2,4-diiso-propyloxyphenyl)zinc bromide typically involves the reaction of 2,4-diiso-propyloxybromobenzene with zinc in the presence of a suitable solvent like THF. The reaction is carried out under an inert atmosphere, usually nitrogen or argon, to prevent oxidation. The general reaction can be represented as follows:

$$2,4-\text{diiso-propyloxybromobenzene} + \text{Zn} \rightarrow (2,4-\text{diiso-propyloxyphenyl})\text{zinc bromide}$$2,4−diiso-propyloxybromobenzene+Zn→(2,4−diiso-propyloxyphenyl)zinc bromide

Industrial Production Methods

In an industrial setting, the production of (2,4-diiso-propyloxyphenyl)zinc bromide involves similar reaction conditions but on a larger scale. The process is optimized for yield and purity, often involving continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

(2,4-diiso-propyloxyphenyl)zinc bromide undergoes various types of chemical reactions, including:

Nucleophilic substitution: It can react with electrophiles to form new carbon-carbon bonds.

Transmetalation: It can transfer its organic group to other metals, such as palladium or nickel, in catalytic cycles.

Common Reagents and Conditions

Electrophiles: Alkyl halides, acyl chlorides, and aldehydes.

Catalysts: Palladium or nickel complexes.

Solvents: THF, diethyl ether, or other aprotic solvents.

Major Products

The major products formed from reactions involving (2,4-diiso-propyloxyphenyl)zinc bromide depend on the electrophile used. For example:

• Reaction with alkyl halides forms substituted aromatic compounds.
• Reaction with acyl chlorides forms ketones.

Scientific Research Applications

(2,4-diiso-propyloxyphenyl)zinc bromide is used in various scientific research applications, including:

Organic Synthesis: It is used to form carbon-carbon bonds in the synthesis of complex organic molecules.

Medicinal Chemistry: It is used in the synthesis of pharmaceutical intermediates and active pharmaceutical ingredients.

Material Science: It is used in the preparation of polymers and other advanced materials.

Catalysis: It is used as a reagent in catalytic cycles involving transition metals.

Mechanism of Action

The mechanism by which (2,4-diiso-propyloxyphenyl)zinc bromide exerts its effects involves the formation of a reactive organozinc intermediate. This intermediate can participate in various chemical reactions, such as nucleophilic substitution and transmetalation. The molecular targets and pathways involved depend on the specific reaction conditions and reagents used.

Comparison with Similar Compounds

Comparison with Structurally Similar Organozinc Compounds

Substituent Effects on Reactivity and Stability

A. (2,4-Dimethoxyphenyl)zinc Bromide
This analog replaces the i-propyloxy groups with smaller methoxy (-OMe) substituents. The reduced steric bulk increases its reactivity in cross-couplings but lowers thermal stability. For example, in Negishi couplings with aryl halides, this compound demonstrates faster transmetallation rates compared to its i-propyloxy counterpart. However, its diminished steric protection makes it prone to decomposition at elevated temperatures (>40°C) .

B. (4-tert-Butoxyphenyl)zinc Bromide With a single bulky tert-butoxy (-O-tBu) group at the para position, this compound exhibits greater steric shielding around the zinc center than (2,4-Di-i-propyloxyphenyl)zinc bromide. This results in slower reaction kinetics but improved stability under ambient conditions. Its solubility in nonpolar solvents (e.g., toluene) is lower due to the hydrophobic tert-butyl group.

C. (Phenyl)zinc Bromide
The absence of substituents makes this compound highly reactive but thermally unstable. It is rarely used in practice due to rapid decomposition unless handled at low temperatures (-20°C).

Solubility and Handling

The i-propyloxy groups in (2,4-Di-i-propyloxyphenyl)zinc bromide enhance solubility in ethereal solvents (e.g., THF, diethyl ether) compared to analogs with smaller alkoxy groups. For instance, its solubility in THF is ~0.5 M at 25°C, whereas (2,4-Dimethoxyphenyl)zinc bromide dissolves at ~1.2 M under the same conditions. However, the bulky substituents necessitate rigorous exclusion of moisture and oxygen to prevent hydrolysis.

Notes on Substituent Influence in Aromatic Systems

The position and size of alkoxy substituents on aromatic rings significantly impact chemical behavior, as seen in studies of phenethylamine derivatives like 4-Bromo-2,5-dimethoxyphenethylamine (2C-B), where substituent arrangement dictates pharmacological activity and analytical detection . While these studies focus on designer drugs, they underscore the broader principle that steric and electronic modulation via substituents is critical across compound classes, including organometallics.